1,3-Dibromo-5-chloro-2-fluoro-4-nitrobenzene

• Molecular Formula: C6HBr2ClFNO2
• Molecular Weight: 333.34 g/mol
• IUPAC Name: 1,3-dibromo-5-chloro-2-fluoro-4-nitrobenzene
• InChI: InChI=1S/C6HBr2ClFNO2/c7-2-1-3(9)6(11(12)13)4(8)5(2)10/h1H
• InChI Key: GXFDNZOMAGXAIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Br)F)Br)[N+](=O)[O-])Cl

Description

1,3-Dibromo-5-chloro-2-fluoro-4-nitrobenzene (C₆HBr₂ClFNO₂) is a halogenated nitrobenzene derivative with a benzene core substituted by bromine (positions 1 and 3), chlorine (position 5), fluorine (position 2), and a nitro group (position 4). This compound is of interest in synthetic organic chemistry and materials science due to its electron-withdrawing substituents, which influence reactivity in electrophilic substitution and coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Dibromo-5-chloro-2-fluoro-4-nitrobenzene can be synthesized through a multi-step process involving electrophilic aromatic substitution reactions. A typical synthetic route may include the following steps:

Nitration: Benzene is nitrated using a mixture of concentrated sulfuric acid and nitric acid to introduce the nitro group.

Halogenation: The nitrated benzene undergoes bromination and chlorination using bromine and chlorine in the presence of a catalyst such as iron(III) chloride.

Industrial Production Methods

Industrial production of 1,3-Dibromo-5-chloro-2-fluoro-4-nitrobenzene typically involves large-scale nitration and halogenation processes. These processes are carried out in specialized reactors with controlled temperature and pressure conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1,3-Dibromo-5-chloro-2-fluoro-4-nitrobenzene undergoes various chemical reactions, including:

Nucleophilic Substitution: The halogen atoms (bromine, chlorine, and fluorine) can be replaced by nucleophiles such as hydroxide, alkoxide, or amine groups.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Oxidation: The compound can undergo oxidation reactions, although these are less common due to the presence of electron-withdrawing groups.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide, potassium tert-butoxide, or ammonia in solvents like ethanol or dimethyl sulfoxide.

Reduction: Hydrogen gas with palladium on carbon, sodium borohydride in methanol or ethanol.

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Major Products

Nucleophilic Substitution: Substituted derivatives with nucleophiles replacing halogen atoms.

Reduction: Amino derivatives with the nitro group reduced to an amino group.

Oxidation: Oxidized derivatives, although specific products depend on the reaction conditions.

Scientific Research Applications

1,3-Dibromo-5-chloro-2-fluoro-4-nitrobenzene has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Materials Science: Employed in the development of advanced materials, such as polymers and liquid crystals, due to its unique electronic properties.

Medicinal Chemistry: Investigated for its potential biological activity and as a building block for drug development.

Chemical Biology: Utilized in the study of enzyme mechanisms and as a probe for biochemical pathways.

Mechanism of Action

The mechanism of action of 1,3-Dibromo-5-chloro-2-fluoro-4-nitrobenzene depends on its specific application. In organic synthesis, it acts as an electrophile in substitution reactions. In biological systems, its mechanism may involve interaction with specific enzymes or receptors, although detailed studies are required to elucidate these pathways.

Comparison with Similar Compounds

Structural and Physical Properties

Key structural analogs and their properties are summarized below:

Compound Name	Molecular Formula	Substituent Positions	Molecular Weight	Key Properties/Notes	Reference
5-Bromo-1-chloro-2-fluoro-3-nitrobenzene	C₆H₂BrClFNO₂	Br (5), Cl (1), F (2), NO₂ (3)	254.44	Same formula as target; nitro at C3 alters reactivity
1-Chloro-2,3-difluoro-4-nitrobenzene	C₆H₂ClF₂NO₂	Cl (1), F (2,3), NO₂ (4)	193.54	Lacks bromine; increased fluorine density reduces steric bulk
1,4-Dibromo-2-fluoro-5-nitrobenzene	C₆H₂Br₂FNO₂	Br (1,4), F (2), NO₂ (5)	312.89	Bromine at C1 and C4; nitro at C5 affects directing effects
2-Bromo-5-chloro-1,3-difluorobenzene	C₆H₂BrClF₂	Br (2), Cl (5), F (1,3)	241.44	No nitro group; limited electrophilic reactivity

Notes:

• The target compound’s bromine and nitro groups increase molecular weight compared to non-brominated analogs (e.g., 1-Chloro-2,3-difluoro-4-nitrobenzene).
• Substituent positioning significantly alters electronic effects. For example, the nitro group at C4 in the target compound is meta-directing, whereas its placement at C3 in 5-Bromo-1-chloro-2-fluoro-3-nitrobenzene may favor different reaction pathways .

Q & A

Q. What are the key structural features and spectroscopic characterization methods for 1,3-dibromo-5-chloro-2-fluoro-4-nitrobenzene?

The compound contains four distinct functional groups: bromine (1,3-positions), chlorine (5-position), fluorine (2-position), and a nitro group (4-position). Its planar aromatic ring system creates unique electronic effects due to the electron-withdrawing nitro and halogen groups. For characterization:

• NMR : $^{19}\text{F}$ and $^{13}\text{C}$ NMR can resolve halogen and nitro group positions .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., 349.79 g/mol for C$_6$HBr$_2$ClFNO$_2$) .
• X-ray Crystallography : Resolves steric effects from bulky substituents .

Q. What synthetic routes are recommended for preparing 1,3-dibromo-5-chloro-2-fluoro-4-nitrobenzene?

A stepwise halogenation-nitration approach is common:

• Halogenation : Start with fluorobenzene derivatives. Sequential bromination (using Br$_2$/FeCl$_3$) and chlorination (Cl$_2$/AlCl$_3$) at specific positions .
• Nitration : Introduce the nitro group via mixed acid (HNO$_3$/H$_2$SO$_4$) at low temperatures (0–5°C) to avoid over-nitration .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate) isolates the product .

Q. What safety precautions are critical when handling this compound?

• Toxicity : Halogenated nitrobenzenes are irritants. Use PPE (gloves, goggles) and work in a fume hood .
• Storage : Keep in airtight containers away from light to prevent decomposition .
• First Aid : For skin contact, wash with soap/water and seek medical advice (P332+P313/P337+P313 protocols) .

Advanced Research Questions

Q. How do electronic effects from substituents influence the compound’s reactivity in cross-coupling reactions?

The nitro group deactivates the ring, directing electrophilic substitution to meta positions. Bromine and chlorine act as leaving groups in Suzuki or Ullmann couplings, but steric hindrance may reduce yields. Strategies:

• Use Pd catalysts with bulky ligands (e.g., XPhos) to enhance selectivity .
• Monitor reaction progress via TLC or HPLC to optimize conditions .

Q. What strategies resolve contradictions in reported antimicrobial activity data for halogenated nitrobenzenes?

Discrepancies arise from assay conditions (e.g., bacterial strain variability). Methodological recommendations:

• Standardized Testing : Use CLSI/MIC protocols with controls (e.g., 4-Bromo-5-fluoro-2-nitrophenol as a reference ).
• SAR Analysis : Compare substituent patterns (e.g., replacing Br with I alters lipophilicity and membrane penetration ).

Q. How can computational modeling predict the compound’s environmental persistence or degradation pathways?

• DFT Calculations : Analyze bond dissociation energies (BDEs) for C-Br and C-Cl bonds to estimate hydrolysis rates .
• QSAR Models : Corporate logP values and nitro group reduction potentials to predict biodegradability .

Q. What experimental designs optimize regioselective functionalization of this compound for pharmaceutical applications?

• Directed Ortho-Metalation : Use directing groups (e.g., -OMe) to position catalysts for selective C-H activation .
• Protection/Deprotection : Temporarily mask the nitro group (e.g., via acetylation) to modify halogens .

Key Research Challenges

• Synthetic Yield Optimization : Steric hindrance from multiple halogens limits coupling reactions (<40% yields reported ).
• Environmental Impact : Persistence due to strong C-Br bonds requires degradation studies under UV/ozone .
• Biological Activity : Structure-activity relationships (SAR) must differentiate between nitro group reduction products and parent compound effects .